3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)-

• CAS No.: 69352-65-4
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 5,7-bis(3,4-dimethoxyphenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C24H28N2O5/c1-28-18-7-5-16(9-20(18)30-3)23-11-25-13-24(22(23)27,14-26(12-23)15-25)17-6-8-19(29-2)21(10-17)31-4/h5-10H,11-15H2,1-4H3
• InChI Key: WVAKPGIBSASGOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C23CN4CC(C2=O)(CN(C3)C4)C5=CC(=C(C=C5)OC)OC)OC

Description

3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- is a complex organic compound that belongs to the class of diazaadamantanes. These compounds are characterized by the presence of nitrogen atoms within an adamantane framework, which significantly alters their chemical and physical properties compared to their carbon-only counterparts

Preparation Methods

The synthesis of 3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- typically involves multi-step organic reactions. One common synthetic route includes the reaction of appropriate precursors under controlled conditions to form the diazaadamantane core, followed by functionalization with dimethoxyphenyl groups . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, often utilizing catalysts and specific solvents to facilitate the reactions .

Chemical Reactions Analysis

3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It is being investigated for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- involves its interaction with specific molecular targets and pathways. The nitrogen atoms within the diazaadamantane core can form hydrogen bonds and other interactions with biological molecules, potentially affecting their function. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

3,7-Diazaadamantan-9-one, 1,5-bis(3,4-dimethoxyphenyl)- can be compared with other diazaadamantane derivatives, such as:

1,5-Diphenyl-3,7-diazaadamantan-9-one: Similar structure but with phenyl groups instead of dimethoxyphenyl groups.

5,7-Dimethyl-1,3-diazaadamantan-6-one: Different substitution pattern and functional groups